![molecular formula C7H21NSi2 B1587231 N,N-Dimethylaminopentamethyldisilane CAS No. 26798-98-1](/img/structure/B1587231.png)
N,N-Dimethylaminopentamethyldisilane
Overview
Description
N,N-Dimethylaminopentamethyldisilane is a chemical compound with the formula C7H21NSi2. It is a liquid substance that is used as a chemical intermediate, primarily for research purposes .
Synthesis Analysis
The synthesis of this compound involves a three-step process. The first step is a reducing coupling reaction of trimethyl chlorosilane with a mixture of metal lithium in tetrahydrofuran, producing hexamethyl disilane. The second step involves a demethylation/chlorination reaction of hexamethyl disilane with chloroacetyl under the catalysis of absolute aluminium chloride to produce pentamethyl chlorodisilane. The final step is an ammoniation reaction of pentamethyl chlorodisilane with dimethylamine in petroether to obtain this compound .Molecular Structure Analysis
The molecular structure of this compound contains a total of 30 bonds, including 9 non-hydrogen bonds and 2 rotatable bonds .Physical And Chemical Properties Analysis
This compound is a clear liquid with an acrid, amine-like odor. It has a molecular mass of 175.42 g/mol. It is highly flammable and can cause skin and eye irritation .Scientific Research Applications
Alzheimer's Disease Imaging
N,N-Dimethylaminopentamethyldisilane derivatives, such as [18F]FDDNP, have been used in Alzheimer's disease research. One study utilized [18F]FDDNP, a hydrophobic radiofluorinated derivative, in conjunction with positron emission tomography to localize neurofibrillary tangles and beta-amyloid plaques in the brains of living patients with Alzheimer's disease. This noninvasive technique is instrumental in monitoring the development of these plaques and tangles, thereby facilitating the diagnostic assessment and treatment monitoring of Alzheimer's disease (Shoghi-Jadid et al., 2002).
Bacterial Adhesion and Biofilm Formation
Research has explored the role of organosilane modifications of materials in bacterial adhesion and biofilm formation. One study examined how the modification of polyethylene surfaces with various organosilanes, including this compound derivatives, influences the attachment of bacterial cells and biofilm formation. The study found that chemically modified materials exhibited better antiadhesive and antibacterial characteristics compared to unmodified surfaces. This is particularly significant for medical and water industry applications (Kręgiel & Niedzielska, 2014).
Neurotherapeutic Potential
This compound derivatives have been identified in the study of novel neurotherapeutics. For instance, N,N-dimethylaminoisotryptamine (isoDMT) analogues, which share a structural similarity, have been reported for their potential in promoting neuronal growth. These compounds are considered for their ability to have reduced hallucinogenic potential compared to other similar compounds, making them candidates for neurotherapeutic applications (Dunlap et al., 2020).
Pharmaceutical Development
The gem-dimethyl moiety, a structural feature akin to this compound, is found in many natural products and has inspired the development of various bioactive molecules in medicinal chemistry. These compounds, including this compound derivatives, are used due to their potential to increase target engagement, potency, selectivity, and to obtain superior pharmacokinetic profiles (Talele, 2017).
High Energy Density Power Batteries
In the field of energy, this compound derivatives have been explored for enhancing the performance of high energy density power batteries. A study involving a novel aminoakyldisiloxane compound demonstrated improved electrochemical performance in nickel-rich LiNi0.6Co0.2Mn0.2O2/graphite batteries. This shows the potential of such compounds in advancingbattery technology, particularly in high-temperature environments (Yan et al., 2020).
Safety and Hazards
N,N-Dimethylaminopentamethyldisilane is classified as a flammable liquid, and it can cause skin and eye irritation. It is recommended to wear protective gloves, clothing, and eye/face protection when handling this substance. In case of fire, water spray, foam, carbon dioxide, or dry chemical extinguishers should be used .
Mechanism of Action
Target of Action
N,N-Dimethylaminopentamethyldisilane is primarily used as a chemical intermediate . It is used in the synthesis of various compounds, serving as a building block in chemical reactions . The primary targets of this compound are therefore the reactant molecules it interacts with in these synthesis processes.
Mode of Action
The mode of action of this compound involves its interaction with other reactants in chemical synthesis processes. It participates in reactions to form new compounds, contributing its molecular structure to the resulting products . The exact nature of these interactions depends on the specific synthesis process and the other reactants involved.
Biochemical Pathways
This compound is involved in various biochemical pathways, depending on the specific synthesis process it is used in. It can contribute to the formation of a diverse range of acyclic, carbocyclic, five- and six-membered heterocyclic derivatives . These compounds can then participate in further biochemical reactions, leading to a variety of downstream effects.
Result of Action
The result of this compound’s action is the formation of new compounds through chemical synthesis. These compounds can have a wide range of molecular and cellular effects, depending on their specific structures and properties .
Action Environment
The action of this compound is influenced by various environmental factors. For example, it can react with moisture and water, leading to the formation of additional dimethylamine . Therefore, the conditions under which this compound is stored and used can significantly impact its reactivity, efficacy, and stability.
properties
IUPAC Name |
N-[dimethyl(trimethylsilyl)silyl]-N-methylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H21NSi2/c1-8(2)10(6,7)9(3,4)5/h1-7H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVTCBXOCUPSOGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)[Si](C)(C)[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H21NSi2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70370000 | |
Record name | N,N-DIMETHYLAMINOPENTAMETHYLDISILANE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70370000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.42 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26798-98-1 | |
Record name | N,N-DIMETHYLAMINOPENTAMETHYLDISILANE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70370000 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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